Aluminum sodium sulfate synthesis methods for research
Aluminum sodium sulfate synthesis methods for research
An in-depth technical guide to the synthesis of aluminum sodium sulfate (B86663) (NaAl(SO₄)₂) for researchers, scientists, and drug development professionals.
Introduction
Aluminum sodium sulfate, also known as sodium alum or soda alum (SAS), is an inorganic compound with the chemical formula NaAl(SO₄)₂·12H₂O for its common dodecahydrate form.[1][2] It crystallizes in a cubic alum structure.[1][2] This white, crystalline solid is utilized in various industrial and research applications, including as a leavening acid in baking powders, a flocculant in water purification, a mordant in dyeing, and an acidity regulator in food production (E number E521).[1][2][3] While it has numerous commercial uses, its synthesis in a laboratory setting requires careful control of conditions due to its high solubility and difficulty in purification.[2][4]
This guide details the core synthesis methodologies for aluminum sodium sulfate, providing experimental protocols, comparative data, and process visualizations to aid researchers in its preparation and study.
Core Synthesis Methodologies
The primary methods for synthesizing aluminum sodium sulfate involve the reaction of aluminum and sodium salts in various states and from different precursors. The most common approaches are the aqueous reaction of sulfates, synthesis from sodium aluminate, and a direct reaction from metallic aluminum.
Method 1: Aqueous Reaction of Sodium Sulfate and Aluminum Sulfate
This is the most straightforward and widely cited method for producing aluminum sodium sulfate.[2] It involves combining stoichiometric amounts of sodium sulfate (Na₂SO₄) and aluminum sulfate (Al₂(SO₄)₃) in an aqueous solution, followed by crystallization.
Reaction: Na₂SO₄ + Al₂(SO₄)₃ + 24H₂O → 2NaAl(SO₄)₂·12H₂O
The commercial production of SAS is typically achieved through the reaction of sodium sulfate and aluminum sulfate solutions.[1] For laboratory preparation, it is recommended to mix the component solutions in the cold and evaporate them at a temperature not exceeding 60 °C to facilitate purification.[1][2] Industrial processes, however, may use higher reaction temperatures of 80-100 °C, followed by controlled cooling to induce crystallization.[5][6]
Method 2: Synthesis from Sodium Aluminate
This method is particularly relevant in industrial contexts where sodium aluminate (NaAlO₂) is available as an intermediate from alumina (B75360) production.[5] The process involves reacting a sodium aluminate solution with sulfuric acid and aluminum sulfate. The acid-base reaction is exothermic and can often proceed without external heating, which reduces production costs.[5]
Reaction Pathway:
-
2NaAlO₂ + 4H₂SO₄ → Na₂SO₄ + Al₂(SO₄)₃ + 4H₂O
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Na₂SO₄ + Al₂(SO₄)₃ + 24H₂O → 2NaAl(SO₄)₂·12H₂O
A patented method describes using a sodium aluminate concentrate, calculating the required amounts of sulfuric acid and aluminum sulfate based on the composition, and reacting the components at 70-100 °C for 1-7 hours.[5]
Method 3: Synthesis from Metallic Aluminum
For a laboratory setting where the starting material is elemental aluminum, a two-step process can be employed. First, aluminum metal is dissolved in a sodium hydroxide (B78521) solution to form sodium tetrahydroxoaluminate(III). Subsequently, sulfuric acid is added to neutralize the excess base and provide the sulfate ions, leading to the crystallization of sodium alum.[4]
Reaction Pathway:
-
2Al(s) + 2NaOH(aq) + 6H₂O(l) → 2Na--INVALID-LINK-- + 3H₂(g)
-
Na--INVALID-LINK-- + 2H₂SO₄(aq) + 8H₂O(l) → NaAl(SO₄)₂·12H₂O(s)
This method provides a clear path from a common starting material to the final double salt product.
Quantitative Data Summary
The following tables summarize key quantitative data for aluminum sodium sulfate, comparing physical properties and synthesis conditions.
Table 1: Physical and Chemical Properties of Aluminum Sodium Sulfate
| Property | Value | Source(s) |
| Chemical Formula | NaAl(SO₄)₂·12H₂O (dodecahydrate) | [2][4] |
| Molecular Weight | 242.10 g/mol (anhydrous) | [7] |
| Appearance | Colorless crystals, white granules, or powder | [1][3] |
| Density | 1.61 g/cm³ | |
| Melting Point | ~60 °C | [8] |
| Solubility in Water | 110 g / 100 mL at 0 °C | [1][2] |
| 51 g / 100 mL at 16 °C | [1][2] | |
| Solubility in Ethanol | Insoluble | [1] |
| Crystal System | Isometric (Cubic) | [2][4] |
Table 2: Comparison of Synthesis Method Conditions
| Parameter | Method 1: Aqueous Reaction | Method 2: From Sodium Aluminate | Method 3: From Metallic Aluminum |
| Primary Reactants | Sodium sulfate, Aluminum sulfate | Sodium aluminate, Sulfuric acid | Aluminum, Sodium hydroxide, Sulfuric acid |
| Reaction Temperature | < 60 °C (Lab); 80-100 °C (Industrial) | 70-100 °C | Ambient, then heating to dissolve |
| Reaction Time | Variable, depends on evaporation rate | 1-7 hours | ~20 minutes to dissolve Al |
| Key Process Steps | Dissolution, Evaporation, Crystallization | Neutralization, Reaction, Crystallization | Dissolution, Neutralization, Crystallization |
| Scale | Laboratory & Industrial | Industrial | Laboratory |
| Notes | Purification is difficult due to high solubility.[2] | Exothermic reaction reduces heating costs.[5] | Involves handling of hydrogen gas.[4] |
Experimental Protocols
Protocol for Method 1: Aqueous Reaction of Sulfates
-
Preparation of Solutions:
-
Prepare a saturated solution of aluminum sulfate (Al₂(SO₄)₃·18H₂O) by dissolving it in deionized water at 50-60 °C.
-
Prepare a separate saturated solution of sodium sulfate (Na₂SO₄) in deionized water at the same temperature.
-
-
Reaction:
-
Calculate the stoichiometric molar ratio of Na₂SO₄ to Al₂(SO₄)₃ (1:1).
-
While stirring, slowly add the sodium sulfate solution to the aluminum sulfate solution.
-
-
Crystallization:
-
Cool the mixed solution slowly to room temperature. To promote crystallization, further cool the solution in an ice bath (-5 to 25 °C).[6]
-
The high solubility of sodium alum can make crystallization difficult.[4] If no crystals form, try scratching the inside of the beaker with a glass rod or introducing a seed crystal.
-
Alternatively, allow the solution to evaporate slowly at a temperature not exceeding 60 °C.[2]
-
-
Isolation and Drying:
-
Collect the resulting crystals by vacuum filtration using a Buchner funnel.
-
Wash the crystals with a small amount of cold deionized water or a 50% ethanol/water mixture to remove impurities.[9]
-
Dry the crystals in a desiccator or at a low temperature. The dodecahydrate is efflorescent (loses water to the air).[1]
-
Protocol for Method 3: Synthesis from Metallic Aluminum
-
Dissolution of Aluminum:
-
Weigh approximately 1.0 g of aluminum foil (cut into small pieces) and place it in a 250 mL beaker in a fume hood.
-
Add 50 mL of 1.4 M potassium or sodium hydroxide (KOH or NaOH). A two-fold molar excess of hydroxide is recommended.[9][10]
-
Gently heat the mixture to dissolve the aluminum. Hydrogen gas will be evolved. The reaction is complete when the bubbling stops.[10]
-
-
Filtration:
-
Filter the warm solution by gravity to remove any insoluble impurities (e.g., carbon from the reaction).
-
-
Neutralization and Precipitation:
-
Cool the filtrate in an ice bath.
-
Very slowly and with constant stirring, add a calculated amount of 3 M sulfuric acid (H₂SO₄). A thick, white precipitate of aluminum hydroxide (Al(OH)₃) will form initially.
-
Continue adding sulfuric acid until the Al(OH)₃ precipitate just redissolves, forming a clear solution containing Al³⁺ and SO₄²⁻ ions.
-
-
Crystallization:
-
Keep the clear solution in the ice bath for 15-20 minutes to allow crystals of NaAl(SO₄)₂·12H₂O to form.[9]
-
-
Isolation and Drying:
-
Collect, wash, and dry the crystals as described in Protocol 4.1.
-
Visualizations of Synthesis Workflows
The following diagrams illustrate the logical workflows for the described synthesis methods.
Caption: Workflow for the synthesis of aluminum sodium sulfate via the aqueous reaction method.
Caption: Industrial synthesis workflow starting from a sodium aluminate solution.
Caption: Reaction pathway for the laboratory synthesis of sodium alum from aluminum metal.
References
- 1. ALUMINIUM SODIUM SULFATE - Ataman Kimya [atamanchemicals.com]
- 2. Sodium alum - Wikipedia [en.wikipedia.org]
- 3. Aluminum sodium sulfate | AlNaO8S2 | CID 24939 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Sodium aluminium sulfate [dmishin.github.io]
- 5. CN1686815A - Method for producing aluminium sodium sulfate by using refined liquid of sodium aluminate - Google Patents [patents.google.com]
- 6. CN1155516A - Production method of sodium aluminum sulfate - Google Patents [patents.google.com]
- 7. laballey.com [laballey.com]
- 8. echemi.com [echemi.com]
- 9. interchemnet.com [interchemnet.com]
- 10. employees.oneonta.edu [employees.oneonta.edu]
